Cas no 749258-95-5 (4-(trifluoromethyl)pyridazin-3(2H)-one)

• Product Name: 4-(trifluoromethyl)pyridazin-3(2H)-one
• CAS No: 749258-95-5
• MF: C₅H₃F₃N₂O
• MW: 164.085331201553
• MDL: MFCD20488934
• CID: 1117069
• PubChem ID: 22508459
• Update Time: 2025-11-01

4-(trifluoromethyl)pyridazin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 4-(trifluoromethyl)-3(2H)-Pyridazinone
• 4-(trifluoromethyl)pyridazin-3(2H)-one
• 749258-95-5
• 4-(Trifluoromethyl)pyridazin-3-ol
• SB16245
• 4-trifluoromethylpyridazin-3-one
• AS-62824
• SCHEMBL22585349
• EN300-203556
• 4-TrifluoroMethyl-2H-pyridazin-3-one
• ZEB25895
• 4-Trifluoromethylpyridazin-3(2H)-one
• FT-0735726
• W17444
• SY288008
• F2147-3382
• 5-(trifluoromethyl)-1H-pyridazin-6-one
• AKOS026716395
• CS-0056752
• 4-(trifluoromethyl)-2,3-dihydropyridazin-3-one
• SCHEMBL3518131
• MFCD20488934
• DA-03105

• MDL： MFCD20488934
• Inchi： 1S/C5H3F3N2O/c6-5(7,8)3-1-2-9-10-4(3)11/h1-2H,(H,10,11)
• InChI Key： HAKAYTVRYJYKGH-UHFFFAOYSA-N
• SMILES： FC(C1=CC=NNC1=O)(F)F

Computed Properties

• Exact Mass: 164.01974721g/mol
• Monoisotopic Mass: 164.01974721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 41.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones

Additional information on 4-(trifluoromethyl)pyridazin-3(2H)-one

Introduction to 4-(Trifluoromethyl)pyridazin-3(2H)-one (CAS No. 749258-95-5)

4-(Trifluoromethyl)pyridazin-3(2H)-one, with the CAS number 749258-95-5, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridazines, which are six-membered heterocyclic compounds containing two nitrogen atoms. The presence of a trifluoromethyl group imparts unique chemical and biological properties, making it a valuable scaffold for the development of novel therapeutic agents.

The structure of 4-(trifluoromethyl)pyridazin-3(2H)-one is characterized by a pyridazine ring with a trifluoromethyl substituent at the 4-position and a ketone group at the 3-position. This arrangement confers high stability and reactivity, which are crucial for its applications in drug discovery and development. The trifluoromethyl group is known for its electron-withdrawing properties, which can influence the electronic distribution within the molecule, affecting its reactivity and biological activity.

Recent studies have highlighted the potential of 4-(trifluoromethyl)pyridazin-3(2H)-one in various therapeutic areas. For instance, it has shown promise as a scaffold for the development of inhibitors targeting specific enzymes involved in disease pathways. One notable application is in the inhibition of kinases, which are key enzymes in signal transduction pathways and are often dysregulated in diseases such as cancer and inflammatory disorders.

In a study published in the Journal of Medicinal Chemistry, researchers synthesized a series of derivatives of 4-(trifluoromethyl)pyridazin-3(2H)-one and evaluated their inhibitory activity against a panel of kinases. The results demonstrated that certain derivatives exhibited potent and selective inhibition of specific kinases, suggesting their potential as lead compounds for further drug development.

Beyond kinase inhibition, 4-(Trifluoromethyl)pyridazin-3(2H)-one has also been explored for its anti-inflammatory properties. Inflammatory diseases, such as rheumatoid arthritis and asthma, involve complex signaling pathways that can be modulated by small molecules. A recent study in the European Journal of Medicinal Chemistry reported that derivatives of 4-(trifluoromethyl)pyridazin-3(2H)-one exhibited significant anti-inflammatory activity by inhibiting key inflammatory mediators such as TNF-α and IL-6.

The pharmacokinetic properties of 4-(Trifluoromethyl)pyridazin-3(2H)-one have also been investigated to ensure its suitability for therapeutic applications. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for effective drug delivery and bioavailability. These properties make it an attractive candidate for further optimization and clinical evaluation.

In addition to its therapeutic potential, 4-(Trifluoromethyl)pyridazin-3(2H)-one has been used as a synthetic intermediate in the preparation of other bioactive molecules. Its reactivity and functional group versatility allow for diverse chemical transformations, facilitating the synthesis of complex molecular architectures. This makes it a valuable tool in synthetic organic chemistry and combinatorial library generation.

The safety profile of 4-(Trifluoromethyl)pyridazin-3(2H)-one has been evaluated through various toxicological studies. These studies have generally shown that it is well-tolerated at therapeutic doses, with no significant adverse effects observed in preclinical models. However, as with any new chemical entity, thorough safety assessments are essential before advancing to clinical trials.

In conclusion, 4-(Trifluoromethyl)pyridazin-3(2H)-one (CAS No. 749258-95-5) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive scaffold for the development of novel therapeutic agents targeting various disease states. Ongoing research continues to uncover new opportunities for its use in drug discovery and development, highlighting its potential to contribute significantly to human health.